2-(4-Chlorophenylthio)-1-(4-(2-fluorophenyl)piperazinyl)propan-1-one

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H20ClFN2OS/c1-14(25-16-8-6-15(20)7-9-16)19(24)23-12-10-22(11-13-23)18-5-3-2-4-17(18)21/h2-9,14H,10-13H2,1H3
• InChI Key: MQRPXMPINOBVFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=CC=CC=C2F)SC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClFN2OS
• Molecular Weight: 378.9 g/mol

Description

2-(4-Chlorophenylthio)-1-(4-(2-fluorophenyl)piperazinyl)propan-1-one, also known as 2-CFT, is a synthetic compound that has been studied for its potential therapeutic applications. It is an analogue of the neurotransmitter serotonin and has been shown to have a variety of biochemical and physiological effects in laboratory studies.

Scientific Research Applications

Histamine Release from Mast Cells

One study focused on the use of a membrane solvent, similar in structural consideration to the target compound, for constructing a histamine-sensitive membrane electrode. This electrode demonstrated a near-Nernstian response to histamine, highlighting its potential for determining histamine release from mast cells, which could be relevant for allergic response research (Katsu & Hirodo, 1999).

Antimicrobial Activity

Research involving the synthesis of piperazine and 1,8-naphthalimide derivatives showcased their applications in creating antimicrobial agents. For example, compounds exhibiting potent activity against gram-negative bacterial strains were identified, offering a pathway for the development of new antimicrobial therapies (Mishra & Chundawat, 2019).

Fluorescent Logic Gates

Another study synthesized compounds combining a fluorophore, a piperazine receptor, and an aryl group to create fluorescent logic gates. These compounds' properties changed with solvent polarity, suggesting applications in bioimaging and the study of cellular microenvironments (Gauci & Magri, 2022).

Drug Stability and Quality Control

The stability of pharmaceutical compounds, including the analysis of degradation products and quality control in drug synthesis, is crucial. For instance, the separation of flunarizine hydrochloride and its degradation products was achieved through micellar liquid chromatography, indicating the importance of analytical chemistry in pharmaceutical development (El-Sherbiny et al., 2005).

Molecular Structure and Spectroscopy

Research on the molecular structure and spectroscopic analysis of related compounds, such as the study of hyperpolarizability and molecular electron density, provides foundational knowledge for designing materials with specific optical properties (Najiya et al., 2014).